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Compound of Interest

Compound Name: 5-Fluoro-2-methoxyphenol

Cat. No.: B1362261 Get Quote

This guide provides essential, field-proven procedures for the safe handling and disposal of 5-
Fluoro-2-methoxyphenol (CAS No. 72955-97-6). As a crucial intermediate in pharmaceutical

and pesticide development, its proper management is paramount to ensuring laboratory safety

and environmental compliance.[1] This document moves beyond mere procedural lists to

explain the causality behind each step, empowering researchers to manage chemical waste

with confidence and scientific integrity.

Hazard Profile and Inherent Risks
Understanding the specific hazards of 5-Fluoro-2-methoxyphenol is the foundation of its safe

management. This compound is not benign; it is a hazardous substance that demands respect

and careful handling from acquisition to disposal. The primary risks are associated with its

corrosivity and acute toxicity upon exposure.[2][3] Ingestion, skin contact, or inhalation can lead

to harmful or fatal consequences.[2][3]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear summary of its dangers. The signal word "Danger" on its Safety Data Sheet (SDS)

immediately communicates a high level of hazard.[2][4]

Table 1: Chemical and Hazard Identification for 5-Fluoro-2-methoxyphenol
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Property Identifier / Classification

Chemical Name 5-Fluoro-2-methoxyphenol

CAS Number 72955-97-6[4]

Molecular Formula C₇H₇FO₂[5]

Physical Form Solid[5]

GHS Signal Word Danger[2][4]

GHS Hazard Statements

H302: Harmful if swallowed[2][5] H312: Harmful

in contact with skin[2] H314: Causes severe skin

burns and eye damage[2] H332: Harmful if

inhaled[2] H335: May cause respiratory

irritation[4][6]

Key Disposal Precautionary Statement
P501: Dispose of contents/container to an

approved waste disposal plant.[2][4][6]

Pre-Disposal Safety Protocols: Engineering and
Personal Controls
Before any disposal action is taken, the immediate handling environment must be controlled to

prevent exposure. The causality is simple: if the chemical cannot contact you or escape into the

workspace, the risk of harm is drastically minimized.

Primary Engineering Control: Chemical Fume Hood All handling and aliquoting of 5-Fluoro-
2-methoxyphenol, especially the solid form which can create dust, must be performed

inside a certified chemical fume hood. This is non-negotiable. The hood's constant airflow is

critical to containing harmful vapors and particulates, protecting the user from respiratory

exposure.[3]

Personal Protective Equipment (PPE): Your Last Line of Defense Proper PPE is required to

shield against accidental splashes and contact that can cause severe skin burns.[2]

Eye and Face Protection: Wear tightly fitting safety goggles and a face shield.[3][6] The

corrosive nature of this compound necessitates protection beyond standard safety
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glasses.

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile). Ensure

gloves are inspected before use and changed immediately if contamination is suspected.

Contaminated clothing must be removed immediately and decontaminated before reuse.

[3][6]

Respiratory Protection: While a fume hood is the primary control, if an assessment

indicates potential exposure above permissible limits, a NIOSH-approved respirator with

organic vapor cartridges is necessary.[3][7]

Waste Segregation: The Critical First Step
The single most important step in chemical disposal is correct segregation at the point of

generation. 5-Fluoro-2-methoxyphenol is a halogenated organic compound due to the

presence of fluorine.[8] Mixing halogenated waste with non-halogenated waste streams can

create incompatible mixtures and complicates the final incineration process. Therefore, it must

be disposed of in a designated "Halogenated Organic Waste" container.[9][10]

The following workflow diagram illustrates the decision-making process for proper segregation.
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Waste Generation Involving
5-Fluoro-2-methoxyphenol

What is the waste form?

Solid Chemical
(Unused, Expired, or Spill Cleanup Debris)

Solid

Liquid Solution
(Aqueous or Organic Solvent)

Liquid

Contaminated Labware
(Gloves, Wipes, Pipettes, Glassware)

Labware

Collect in Labeled
'HALOGENATED SOLID WASTE'

Container

Collect in Labeled
'HALOGENATED LIQUID WASTE'

Container (Glass or HDPE)

Collect in Labeled
'SOLID WASTE' or 'GLASS WASTE'

Container (as appropriate)

Store Securely in Satellite Accumulation Area
and Arrange Pickup by EHS

Click to download full resolution via product page

Caption: Waste Segregation Workflow for 5-Fluoro-2-methoxyphenol.

Step-by-Step Disposal Procedures
Follow these protocols precisely. Never dispose of this chemical down the drain or in regular

trash.[11][12]
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Protocol 4.1: Disposal of Unused or Expired Solid
Chemical

Work Area Preparation: Perform all steps within a chemical fume hood.

Container Selection: Obtain a designated hazardous waste container for "Halogenated Solid

Waste" from your institution's Environmental Health & Safety (EHS) department. The

container must be in good condition, made of a compatible material, and have a secure,

screw-top lid.[9][10]

Labeling: Affix a hazardous waste label to the container before adding any waste. Fill it out

completely with the full chemical name "5-Fluoro-2-methoxyphenol" (no abbreviations), the

associated hazards (Corrosive, Toxic), and the date.[9]

Transfer: Carefully transfer the solid chemical from its original container into the designated

waste container. If the original container is being discarded, it must also be placed in the

waste container.

Closure and Storage: Securely close the waste container. Store it in a designated satellite

accumulation area, away from incompatible materials like strong oxidizing agents.[3]

Final Disposal: Contact your institution's EHS or hazardous waste coordinator to arrange for

pickup.[11][12]

Protocol 4.2: Disposal of Contaminated Labware and
PPE

Definition: This stream includes items with gross contamination, such as used gloves, weigh

boats, contaminated paper towels, and pipette tips.

Collection: Place these items into a designated, leak-proof container or a sturdy, sealable

bag clearly labeled "Hazardous Solid Waste".

Causality: Segregating this "low-level" solid waste ensures it is handled appropriately,

typically through incineration, preventing hazardous materials from entering landfills.[11][13]
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Final Disposal: Once the container is full, securely seal it and manage it as hazardous waste

for EHS pickup.

Protocol 4.3: Disposal of 5-Fluoro-2-methoxyphenol in
Solution

Container Selection: Use a designated "Halogenated Liquid Waste" container, typically a

shatter-proof, coated glass bottle or a high-density polyethylene (HDPE) carboy.[9][11]

Labeling: As with solids, label the container fully and accurately before use. List all

components of the solution, including solvents.

Transfer: Using a funnel, carefully pour the waste solution into the container within a fume

hood.

Closure: Keep the container closed at all times except when actively adding waste.[9] This

prevents the release of volatile organic compounds (VOCs).

Final Disposal: Store in a secondary containment bin within a satellite accumulation area and

arrange for EHS pickup.

Emergency Procedures for Spills
Accidents can happen. A prepared response is critical to mitigating harm.

Evacuate and Alert: Immediately alert personnel in the vicinity. Evacuate the immediate area.

[12]

Assess the Spill:

Small Spill (manageable by lab staff): If you are trained and it is safe to do so, manage the

spill. Don appropriate PPE. For solid spills, carefully sweep the material into a container.

For liquid spills, cover with an inert absorbent material like vermiculite or sand.[12][13] Do

not use combustible materials like paper towels to absorb large quantities of liquid.

Large Spill (beyond lab capability): Evacuate the lab, close the doors, and contact your

institution's emergency EHS number immediately.
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Cleanup and Disposal: Place all cleanup materials (absorbent, contaminated gloves, etc.)

into a sealed, labeled container for disposal as halogenated solid waste.[9][12]

Decontaminate: Thoroughly wash the spill area after the material has been removed.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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